Cas no 1426245-35-3 (Pyrido[2,3-d]pyridazin-5(6H)-one, 3-bromo-)

• Product Name: Pyrido[2,3-d]pyridazin-5(6H)-one, 3-bromo-
• CAS No: 1426245-35-3
• MF: C₇H₄BrN₃O
• MW: 226.03
• CID: 5307209
• PubChem ID: 22265306
• Update Time: 2026-03-10

Pyrido[2,3-d]pyridazin-5(6H)-one, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyridazin-5(6H)-one, 3-bromo-
• SCHEMBL6220745
• EN300-7888382
• Z6045677797
• 3-Bromopyrido[2,3-d]pyridazin-5(6H)-one
• 7-bromo-1-hydroxy-3,5-diazaisoquinoline
• F89678
• MFCD24450385
• DB-165735
• LGHVAGHSOUECML-UHFFFAOYSA-N
• 3-bromo-6H-pyrido[2,3-d]pyridazin-5-one
• 3-bromo-5H,6H-pyrido[2,3-d]pyridazin-5-one
• 1426245-35-3

• Inchi： 1S/C7H4BrN3O/c8-4-1-5-6(9-2-4)3-10-11-7(5)12/h1-3H,(H,11,12)
• InChI Key： LGHVAGHSOUECML-UHFFFAOYSA-N
• SMILES： C1=NNC(=O)C2=CC(Br)=CN=C12

Computed Properties

• Exact Mass: 224.95377g/mol
• Monoisotopic Mass: 224.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on Pyrido[2,3-d]pyridazin-5(6H)-one, 3-bromo-

Pyrido[2,3-d]pyridazin-5(6H)-one, 3-bromo-

The compound Pyrido[2,3-d]pyridazin-5(6H)-one, 3-bromo-, with CAS No. 1426245-35-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridopyridazines, which are known for their unique electronic properties and potential applications in drug design and advanced materials. The Pyrido[2,3-d]pyridazine core structure is a fused bicyclic system that combines the aromaticity of pyridine with the reactivity of pyridazine, making it a versatile scaffold for various functional groups.

Recent studies have highlighted the importance of bromo-substituted pyrido[2,3-d]pyridazines in medicinal chemistry. The bromine atom at position 3 introduces a significant electronic effect, enhancing the molecule's ability to interact with biological targets. For instance, researchers have explored its potential as a kinase inhibitor due to its ability to form hydrogen bonds and π-π interactions with key residues in enzyme active sites. This property makes it a promising candidate for anti-cancer drug development.

In addition to its medicinal applications, Pyrido[2,3-d]pyridazin-5(6H)-one, 3-bromo- has shown potential in the field of optoelectronics. Its conjugated π-system allows for efficient charge transport properties, which are critical for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in synthetic methods have enabled the large-scale production of this compound with high purity and yield.

The synthesis of Pyrido[2,3-d]pyridazin-5(6H)-one, 3-bromo-, involves a multi-step process that typically begins with the preparation of the pyrido[2,3-d]pyridazine core. This is followed by bromination at position 3 using electrophilic substitution techniques. The optimization of reaction conditions has been a focus of recent research efforts to improve both yield and selectivity. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

From a structural standpoint, Pyrido[2,3-d]pyridazin-5(6H)-one exhibits a rigid bicyclic framework that provides stability to the molecule. The presence of the bromine substituent at position 3 not only enhances its electronic properties but also introduces steric effects that can influence its bioavailability and pharmacokinetics. Computational studies have been conducted to model these effects and predict potential interactions with biological systems.

Despite its promising applications, there are challenges associated with the use of Pyrido[2,3-d]pyridazin-5(6H)-one in practical settings. Issues such as solubility and stability under physiological conditions need to be addressed before it can be translated into clinical use or commercial products. Researchers are actively exploring strategies to modify the molecule's structure to overcome these limitations while retaining its desirable properties.

In conclusion, Pyrido[2,3-d]pyridazin-5(6H)-one stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of structural features and functional groups makes it a valuable tool in both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future advancements in medicine and materials science.